ADX88178

• CAS No.: 1235318-89-4
• Product Name: ADX88178
• Molecular Formula: C12H12N6S
• Molecular Weight: 272.33
• IUPAC Name: 5-methyl-N-(4-methylpyrimidin-2-yl)-4-(1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• Standard InChI: InChI=1S/C12H12N6S/c1-7-3-4-13-11(16-7)18-12-17-10(8(2)19-12)9-5-14-15-6-9/h3-6H,1-2H3,(H,14,15)(H,13,16,17,18)
• Standard InChIKey: MIQNXKWDQRNHAU-UHFFFAOYSA-N
• SMILES: CC1=NC(=NC=C1)NC2=NC(=C(S2)C)C3=CNN=C3
• Appearance: Solid powder
• Description: ADX-88178 is a novel potent, selective, and brain-penetrant positive allosteric modulator of the mGlu4 receptor in rodent models of anxiety, obsessive compulsive disorder (OCD), fear, depression, and psychosis. ADX88178 dose-dependently reduced the number of buried marbles in the marble burying test and increased open-arm exploration in the elevated plus maze (EPM) test, indicative of anxiolytic-like efficacy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ADX-88178; ADX 88178; ADX88178.
• Reference: 1: Ponnazhagan R, Harms AS, Thome AD, Jurkuvenaite A, Gogliotti R, Niswender CM,; 2: Fujinaga M, Yamasaki T, Nengaki N, Ogawa M, Kumata K, Shimoda Y, Yui J, Xie L,; 3: Volpi C, Mondanelli G, Pallotta MT, Vacca C, Iacono A, Gargaro M, Albini E,; 4: Kalinichev M, Le Poul E, Boléa C, Girard F, Campo B, Fonsi M, Royer-Urios I,; 5: Le Poul E, Boléa C, Girard F, Poli S, Charvin D, Campo B, Bortoli J, Bessif A,
• PubChem Compound: 46836872
• Last Modified: Dec 23 2021